Cas no 88954-09-0 (1,3-Benzenediol, 2-(1,1-dimethylethyl)-5-nitro-)

1,3-Benzenediol, 2-(1,1-dimethylethyl)-5-nitro- structure
88954-09-0 structure
Product name:1,3-Benzenediol, 2-(1,1-dimethylethyl)-5-nitro-
CAS No:88954-09-0
MF:C10H13NO4
MW:211.214523077011
CID:618466
PubChem ID:71320912

1,3-Benzenediol, 2-(1,1-dimethylethyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 2-(1,1-dimethylethyl)-5-nitro-
    • 2-tert-butyl-5-nitrobenzene-1,3-diol
    • 88954-09-0
    • DTXSID40750774
    • Inchi: InChI=1S/C10H13NO4/c1-10(2,3)9-7(12)4-6(11(14)15)5-8(9)13/h4-5,12-13H,1-3H3
    • InChI Key: QAPMGNYRQUGAFD-UHFFFAOYSA-N
    • SMILES: CC(C)(C)C1=C(C=C(C=C1O)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 211.08445790g/mol
  • Monoisotopic Mass: 211.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.3Ų
  • XLogP3: 2.7

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